Cas no 906750-00-3 (Propyl, 1-(acetylamino)-1-(aminocarbonyl)-3-(methylthio)- (9CI))

Propyl,  1-(acetylamino)-1-(aminocarbonyl)-3-(methylthio)-  (9CI) structure
906750-00-3 structure
Product Name:Propyl, 1-(acetylamino)-1-(aminocarbonyl)-3-(methylthio)- (9CI)
CAS No:906750-00-3
MF:C7H13N2O2S
MW:189.255320310593
CID:995031
PubChem ID:90477984
Update Time:2025-04-20

Propyl, 1-(acetylamino)-1-(aminocarbonyl)-3-(methylthio)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propyl, 1-(acetylamino)-1-(aminocarbonyl)-3-(methylthio)- (9CI)
    • 906750-00-3
    • Propyl,1-(acetylamino)-1-(aminocarbonyl)-3-(methylthio)-(9ci)
    • Inchi: 1S/C7H13N2O2S/c1-5(10)9-6(7(8)11)3-4-12-2/h3-4H2,1-2H3,(H2,8,11)(H,9,10)
    • InChI Key: SVEAFUFBUIYIAK-UHFFFAOYSA-N
    • SMILES: S(C)CC[C](C(N)=O)NC(C)=O |^1:4|

Computed Properties

  • Exact Mass: 189.06977384g/mol
  • Monoisotopic Mass: 189.06977384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 97.5Ų
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